Cas no 2138365-84-9 (3-chlorobicyclo3.2.1octane-3-carboxylic acid)

3-Chlorobicyclo[3.2.1]octane-3-carboxylic acid is a bicyclic organic compound featuring a chlorinated tertiary carbon adjacent to a carboxylic acid functional group. Its rigid bicyclo[3.2.1]octane scaffold imparts steric constraints, making it a valuable intermediate in synthetic organic chemistry, particularly for studying sterically hindered reactions or constructing complex molecular architectures. The presence of both chlorine and carboxyl groups offers versatile reactivity for further derivatization, such as nucleophilic substitution or decarboxylation. This compound is of interest in pharmaceutical and agrochemical research, where its unique structure may contribute to the development of bioactive molecules with enhanced stability or selectivity. High purity grades are available for precise applications.

3-chlorobicyclo3.2.1octane-3-carboxylic acid structure

2138365-84-9 structure

Product Name:3-chlorobicyclo3.2.1octane-3-carboxylic acid

CAS No:2138365-84-9

MF:C₉H₁₃ClO₂

MW:188.651322126389

CID:5918735

PubChem ID:165956963

Update Time:2025-06-09

3-chlorobicyclo3.2.1octane-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 3-chlorobicyclo3.2.1octane-3-carboxylic acid
- 3-chlorobicyclo[3.2.1]octane-3-carboxylic acid
- 2138365-84-9
- EN300-1122626
- Inchi： 1S/C9H13ClO2/c10-9(8(11)12)4-6-1-2-7(3-6)5-9/h6-7H,1-5H2,(H,11,12)
- InChI Key： YJAAMHRNNWEVDC-UHFFFAOYSA-N
- SMILES： ClC1(C(=O)O)CC2CCC(C1)C2

Computed Properties

Exact Mass: 188.0604073g/mol
Monoisotopic Mass: 188.0604073g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 203
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 2
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 37.3Å²

3-chlorobicyclo3.2.1octane-3-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-1122626-0.05g	3-chlorobicyclo[3.2.1]octane-3-carboxylic acid	2138365-84-9	95%	0.05g	$624.0	2023-10-26
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Enamine	EN300-1122626-0.5g	3-chlorobicyclo[3.2.1]octane-3-carboxylic acid	2138365-84-9	95%	0.5g	$713.0	2023-10-26
Enamine	EN300-1122626-1.0g	3-chlorobicyclo[3.2.1]octane-3-carboxylic acid	2138365-84-9		1g	$743.0	2023-05-23
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Enamine	EN300-1122626-5.0g	3-chlorobicyclo[3.2.1]octane-3-carboxylic acid	2138365-84-9		5g	$2152.0	2023-05-23
Enamine	EN300-1122626-10.0g	3-chlorobicyclo[3.2.1]octane-3-carboxylic acid	2138365-84-9		10g	$3191.0	2023-05-23
Enamine	EN300-1122626-1g	3-chlorobicyclo[3.2.1]octane-3-carboxylic acid	2138365-84-9	95%	1g	$743.0	2023-10-26
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